4,4',4'',4'''-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde]
Description
Properties
Molecular Formula |
C48H30N4O4 |
|---|---|
Molecular Weight |
726.8 g/mol |
IUPAC Name |
4-[10,15,20-tris(4-formylphenyl)-21,23-dihydroporphyrin-5-yl]benzaldehyde |
InChI |
InChI=1S/C48H30N4O4/c53-25-29-1-9-33(10-2-29)45-37-17-19-39(49-37)46(34-11-3-30(26-54)4-12-34)41-21-23-43(51-41)48(36-15-7-32(28-56)8-16-36)44-24-22-42(52-44)47(40-20-18-38(45)50-40)35-13-5-31(27-55)6-14-35/h1-28,49,52H |
InChI Key |
LKNZAROPNWYSST-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C=O)C2=C3C=CC(=C(C4=NC(=C(C5=CC=C(N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)C=O)C8=CC=C(C=C8)C=O)C=C4)C9=CC=C(C=C9)C=O)N3 |
Origin of Product |
United States |
Preparation Methods
Adler-Longo Modified Synthesis
The Adler-Longo method, traditionally used for porphyrin synthesis, has been adapted for TFPP. A mixture of pyrrole and 4-formylbenzaldehyde is condensed in propionic acid under reflux. For instance, a protocol involving 8 mL of benzaldehyde and 500 mL of propionic acid yielded TFPP after 3 hours of reflux, followed by cooling and filtration10. However, this method often requires chromatographic purification, which reduces scalability.
Bromophenylporphyrin Lithiation
A chromatography-free approach involves lithiation of 5,10,15,20-tetrakis(4-bromophenyl)porphyrin. In a representative procedure, meso-tetrakis(4-bromophenyl)porphyrin (500 mg, 0.54 mmol) is treated with n-butyllithium (5.4 mL, 8.6 mmol) in dry diethyl ether at -50°C. Subsequent addition of DMF as an electrophile introduces formyl groups, yielding TFPP with 72% isolated yield. This method avoids laborious chromatography by leveraging selective lithiation-electrophilic quenching.
Functional Group Transformation Strategies
Reduction-Oxidation Sequence
A two-step protocol starts with tetra(4-carboxyphenyl)porphyrin, which is reduced to tetra(4-hydroxymethylphenyl)porphyrin using LiAlH in THF. The intermediate is then oxidized via Parikh-Doering oxidation (SO-pyridine complex, DMSO, and EtN) to install formyl groups. This method achieves 65–72% overall yield and avoids side reactions associated with direct condensation.
Bromomethyl to Formyl Conversion
5,10,15,20-Tetrakis(4-bromomethylphenyl)porphyrin undergoes nucleophilic substitution with potassium formate in DMF at 80°C. The reaction selectively replaces bromine atoms with formyl groups, yielding TFPP in 58% yield after Soxhlet extraction with MeOH/THF (1:1).
Catalytic and Solvent Systems
Acid-Catalyzed Cyclization
Trifluoroacetic acid (TFA) catalyzes the cyclization of pyrrole and 4-formylbenzaldehyde in chloroform. A typical reaction uses TFA (0.5 mL) in 450 mL chloroform, followed by oxidation with DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone). This method achieves 9.7–12% yield but requires post-synthesis reduction of unreacted aldehyde to benzyl alcohol for purification.
BF3_33-Mediated Synthesis
Boron trifluoride etherate (BF-OEt) enhances electrophilic aromatic substitution in dichloromethane. A mixture of pyrrole (583 μL) and BF-OEt (770 μL) in CHCl/ethanol produces TFPP after oxidation with DDQ and triethylamine neutralization. This method is notable for its mild conditions but requires rigorous anhydrous handling.
Table 1: Comparison of Catalytic Methods
Solvent and Temperature Optimization
High-Boiling Solvents
Refluxing in dimethylbenzene (xylene) at 140–150°C improves reaction kinetics. A patent-described method uses dimethylbenzene with nitrobenzene as an oxidant, achieving 57% higher yield than traditional solvents. However, nitrobenzene’s toxicity necessitates careful waste handling.
Low-Temperature Lithiation
Reactions at -50°C in diethyl ether minimize pyrrole polymerization during lithiation. This approach, combined with slow warming to 0°C, ensures controlled formylation.
Purification Techniques
Soxhlet Extraction
Crude TFPP is purified via Soxhlet extraction using methanol/THF (1:1) to remove oligomeric byproducts. This method is preferred in industrial settings for its scalability.
Chromatography-Free Approaches
Post-synthesis reduction of unreacted 4-formylbenzaldehyde to 4-hydroxymethylbenzaldehyde (using NaBH) allows separation via aqueous-organic extraction. The porphyrin remains in the organic phase, achieving >95% purity without chromatography.
Industrial and Green Chemistry Considerations
Chemical Reactions Analysis
Types of Reactions
4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde] undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding aldehyde or carboxylic acid derivatives.
Reduction: Reduction reactions can convert the aldehyde groups to alcohols.
Substitution: Electrophilic or nucleophilic substitution reactions can modify the benzaldehyde groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.
Substitution: Reagents like halogens or nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.
Major Products
The major products formed from these reactions include:
Oxidation: Benzaldehyde derivatives such as benzoic acid.
Reduction: Benzyl alcohol derivatives.
Substitution: Various substituted benzaldehyde derivatives depending on the reagents used.
Scientific Research Applications
Photodynamic Therapy
Photodynamic therapy (PDT) utilizes light-sensitive compounds to produce reactive oxygen species (ROS) that can destroy cancer cells. The porphyrin structure of 4,4',4'',4'''-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde] allows it to absorb light effectively and generate ROS upon irradiation.
- Case Study : Research has shown that porphyrin-based compounds can effectively target cancerous tissues while minimizing damage to surrounding healthy cells. Studies indicate that this compound can be used in conjunction with specific wavelengths of light to enhance therapeutic outcomes in cancer treatment .
Sensors for Environmental Monitoring
This compound has been explored as a sensor for detecting various chemical species due to its electroactive and photoactive properties. Its ability to undergo redox reactions makes it suitable for applications in environmental monitoring.
- Case Study : A study demonstrated the development of a sensing platform using this porphyrin derivative to detect nitride oxide levels in real-time from cancer cells. The system showed high sensitivity and selectivity, indicating its potential for environmental and biomedical applications .
Catalysis
Porphyrins are known for their catalytic properties in various chemical reactions, including oxidation and reduction processes. The tetrakis[benzaldehyde] substitution enhances the catalytic activity of the base porphyrin structure.
- Research Findings : Investigations into the catalytic properties of this compound revealed its effectiveness in facilitating reactions under mild conditions. This makes it a valuable candidate for green chemistry applications where sustainability is crucial .
Comparative Analysis of Applications
| Application | Mechanism/Functionality | Potential Benefits |
|---|---|---|
| Photodynamic Therapy | Generates reactive oxygen species upon light activation | Targets cancer cells selectively |
| Environmental Sensors | Electroactive properties allow detection of pollutants | Real-time monitoring capabilities |
| Catalysis | Facilitates oxidation/reduction reactions | Sustainable and efficient processes |
Mechanism of Action
The mechanism of action of 4,4’,4’‘,4’‘’-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde] involves its ability to interact with various molecular targets and pathways:
Photodynamic Therapy: Upon light irradiation, the compound generates reactive oxygen species (ROS) that can induce cell death in cancer cells.
Catalysis: The porphyrin core can coordinate with metal ions to form catalytic complexes that facilitate various chemical reactions, such as oxidation and reduction.
Comparison with Similar Compounds
Substituent Functional Groups and Solubility
The benzaldehyde substituents distinguish this compound from analogous metalloporphyrins. Key comparisons include:
Key Observations :
- The benzaldehyde groups reduce aqueous solubility compared to sulfonated (FeTPPS) or charged (FeTMPyP) analogs, limiting biomedical applications but favoring organic-phase reactions.
- Unlike MnTBAP, the aldehyde groups enable covalent bonding with amines or hydrazines, offering modularity in material design.
Electronic and Catalytic Properties
- Electron-Withdrawing Effects : Benzaldehyde’s aldehyde groups withdraw electron density from the porphyrin core, red-shifting absorption spectra compared to electron-donating substituents (e.g., methylpyridinium in FeTMPyP). This alters photophysical properties relevant to light-driven applications.
- Catalytic Activity : FeTPPS and FeTMPyP are validated catalysts for peroxynitrite decomposition due to their redox-active Fe³⁺ centers and solubility in biological media . The target compound’s lack of a metal center and low solubility restrict such applications but may suit organic-phase oxidation reactions.
Stability and Reactivity
- Thermal Stability : Benzaldehyde-substituted porphyrins exhibit moderate thermal stability (<250°C), comparable to MnTBAP but inferior to sulfonated analogs like FeTPPS, which withstand higher temperatures due to ionic stabilization.
- Chemical Reactivity : The aldehyde groups are prone to oxidation (forming benzoic acid) and nucleophilic attacks, necessitating inert storage conditions. This contrasts with sulfonatophenyl groups (FeTPPS), which are chemically inert under physiological conditions .
Biological Activity
The compound 4,4',4'',4'''-(21H,23H-Porphine-5,10,15,20-tetrayl)tetrakis[benzaldehyde] , also known by its CAS number 150805-46-2 , is a synthetic porphyrin derivative characterized by its complex structure and potential biological applications. This article explores its biological activity, including its interactions with biological systems, potential therapeutic applications, and relevant case studies.
- Molecular Formula : C48H30N4O4
- Molecular Weight : 726.78 g/mol
- Density : Approximately 1.353 g/cm³ (predicted) .
Biological Activity Overview
The biological activity of this compound is primarily attributed to its porphyrin structure, which allows it to participate in various biochemical processes. Porphyrins are known for their roles in photosensitization and as catalysts in photochemical reactions.
- Photosensitization : The compound can absorb light and transfer energy to nearby molecules, leading to reactive oxygen species (ROS) generation. This property is significant in photodynamic therapy (PDT) for cancer treatment.
- Antioxidant Activity : Some studies suggest that porphyrins can act as antioxidants, scavenging free radicals and reducing oxidative stress in cells.
Case Studies and Research Findings
- Photodynamic Therapy :
- Catalytic Activity :
- Corrosion Inhibition :
Data Table: Biological Activities Summary
Safety and Handling
The compound is classified with hazard statements indicating potential health risks such as skin irritation and respiratory issues upon exposure. Proper safety measures should be taken when handling this chemical .
Q & A
Q. What techniques validate the purity of synthesized batches?
- Answer : Combine HPLC (C18 column, acetonitrile/water gradient) with elemental analysis (C, H, N, O within ±0.3% of theoretical values). For trace metal analysis, use ICP-MS to detect catalyst residues (e.g., Pd < 1 ppm) .
Q. How can researchers immobilize this porphyrin on nanomaterials for sensor applications?
- Answer : Covalent attachment via EDC/NHS coupling to amine-functionalized substrates (e.g., SiO or graphene). Characterize using FTIR (C=N stretch at ~1640 cm) and XPS to confirm surface binding .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
